N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea

• IUPAC Name: 1-[4-(morpholin-4-ylmethyl)phenyl]-3-(2-nitrophenyl)urea
• InChI: InChI=1S/C18H20N4O4/c23-18(20-16-3-1-2-4-17(16)22(24)25)19-15-7-5-14(6-8-15)13-21-9-11-26-12-10-21/h1-8H,9-13H2,(H2,19,20,23)
• InChI Key: DFCNVCQZCJLKQT-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=O)NC3=CC=CC=C3[N+](=O)[O-]
• Molecular Formula: C18H20N4O4
• Molecular Weight: 356.4 g/mol

Description

N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea, also known as MNMU, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MNMU is a urea derivative that has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments.

Mechanism of Action

The mechanism of action of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea is not fully understood, but several studies have suggested that the compound may act by inhibiting enzymes or interfering with cellular processes. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has also been reported to induce apoptosis in cancer cells, suggesting that it may act by interfering with cellular processes.
Biochemical and Physiological Effects:
N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been shown to have several biochemical and physiological effects, including cytotoxicity, antimicrobial activity, and enzyme inhibition. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been reported to induce apoptosis in cancer cells, which is a programmed cell death process that is essential for normal development and tissue homeostasis. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has also been shown to inhibit the activity of acetylcholinesterase and butyrylcholinesterase, which are enzymes involved in the breakdown of acetylcholine. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has also been reported to have antimicrobial activity against several bacterial strains, suggesting that it may have potential as an antibacterial agent.

Advantages and Limitations for Lab Experiments

N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has several advantages and limitations for laboratory experiments. One advantage is that it has been shown to exhibit potent cytotoxic activity against cancer cell lines, making it a potential candidate for cancer treatment. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has also been shown to have antimicrobial activity against several bacterial strains, suggesting that it may have potential as an antibacterial agent. However, one limitation is that the synthesis of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea can be challenging, and the purity and yield of the compound can vary depending on the method used. In addition, the mechanism of action of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea is not fully understood, which may make it difficult to optimize its use in laboratory experiments.

Future Directions

There are several future directions for the study of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea. One direction is to further investigate the mechanism of action of the compound, which may provide insights into its potential applications in various fields of scientific research. Another direction is to optimize the synthesis of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea, which may improve the purity and yield of the compound and make it more accessible for laboratory experiments. In addition, further studies are needed to evaluate the safety and efficacy of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea in animal models and clinical trials, which may provide a better understanding of its potential as a therapeutic agent.
Conclusion:
N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and advantages and limitations in laboratory experiments. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has shown potential as a candidate for cancer treatment, antimicrobial activity, and enzyme inhibition. Further studies are needed to fully understand the potential of N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea in various fields of scientific research.

Scientific Research Applications

N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been studied for its potential applications in various fields of scientific research, including cancer treatment, antimicrobial activity, and enzyme inhibition. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been reported to exhibit potent cytotoxic activity against cancer cell lines, including breast cancer, lung cancer, and colon cancer. N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has also been shown to have antimicrobial activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. In addition, N-[4-(4-morpholinylmethyl)phenyl]-N'-(2-nitrophenyl)urea has been studied for its potential as an enzyme inhibitor, including acetylcholinesterase and butyrylcholinesterase.